Cas no 100070-68-6 (2H-Pyrido[1,2-a]pyrazin-2-amine,octahydro-3-methyl-)

• Product Name: 2H-Pyrido[1,2-a]pyrazin-2-amine,octahydro-3-methyl-
• CAS No: 100070-68-6
• MF: C₉H₁₉N₃
• MW: 169.267261743546
• CID: 123936
• PubChem ID: 45099494
• Update Time: 2025-04-18

2H-Pyrido[1,2-a]pyrazin-2-amine,octahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[1,2-a]pyrazin-2-amine,octahydro-3-methyl-
• 3-METHYLOCTAHYDRO-2H-PYRIDO[1,2-A]PYRAZIN-2-AMINE
• 1-(PYRROLIDIN-1-YLMETHYL)PIPERAZINE
• 2H-Pyrido[1,2-a]pyrazin-2-amine,octahydro-3-methyl-(9CI)
• 3-methyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazin-2-amine
• 3-Methylhexahydro-1H-pyrido[1,2-a]pyrazin-2(6H)-amine
• AKOS017975315
• 100070-68-6
• DTXSID70667922

• Inchi： 1S/C9H19N3/c1-8-6-11-5-3-2-4-9(11)7-12(8)10/h8-9H,2-7,10H2,1H3
• InChI Key： BLZDNDZCHOKPLQ-UHFFFAOYSA-N
• SMILES： N12CCCCC1CN(C(C)C2)N

Computed Properties

• Exact Mass: 169.15807
• Monoisotopic Mass: 169.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.5A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 32.5
• LogP: 0.99480